![molecular formula C8H4ClNO2 B6284808 7-chlorofuro[2,3-c]pyridine-2-carbaldehyde CAS No. 1207973-17-8](/img/no-structure.png)
7-chlorofuro[2,3-c]pyridine-2-carbaldehyde
Overview
Description
7-Chlorofuro[2,3-c]pyridine-2-carbaldehyde (7-CFPC) is a heterocyclic aldehyde that has been studied for its potential applications in scientific research. This compound is a member of the furo[2,3-c]pyridine family, which is composed of five-membered rings containing a nitrogen atom and a carbon atom in the ring. 7-CFPC has been used in a variety of applications, including synthesis, drug discovery, and biochemical research.
Scientific Research Applications
7-chlorofuro[2,3-c]pyridine-2-carbaldehyde has been used in a variety of scientific research applications, including drug discovery, biochemical research, and synthesis. In drug discovery, this compound has been used to identify potential drug targets and to develop novel drug candidates. In biochemical research, this compound has been used to study the structure and function of enzymes and other proteins. In synthesis, this compound has been used to synthesize a variety of compounds, including heterocyclic compounds, natural products, and pharmaceuticals.
Mechanism of Action
The mechanism of action of 7-chlorofuro[2,3-c]pyridine-2-carbaldehyde is not well understood. However, it is believed that this compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. These enzymes are involved in the metabolism of drugs and other compounds, and the inhibition of these enzymes can lead to changes in the pharmacokinetics and pharmacodynamics of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that this compound may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which can lead to changes in the pharmacokinetics and pharmacodynamics of drugs and other compounds. Additionally, this compound has been shown to interact with certain proteins, such as the G-protein coupled receptor, which is involved in the regulation of cell signaling pathways.
Advantages and Limitations for Lab Experiments
The use of 7-chlorofuro[2,3-c]pyridine-2-carbaldehyde in laboratory experiments has several advantages and limitations. One advantage is that this compound is a versatile compound that can be used in a variety of applications, including drug discovery, biochemical research, and synthesis. Additionally, this compound is relatively easy to synthesize, and the reactions used to synthesize this compound are typically mild and can be performed in aqueous solutions. However, there are some limitations to the use of this compound in laboratory experiments. For example, this compound is not very stable and can easily degrade in the presence of light or heat. Additionally, this compound is not very soluble in water, which can limit its use in certain experiments.
Future Directions
The future of 7-chlorofuro[2,3-c]pyridine-2-carbaldehyde research is promising. There are a number of potential future directions for this compound research, including the development of new synthesis methods, the study of its biochemical and physiological effects, and the development of new drug candidates. Additionally, this compound could be used to study the structure and function of enzymes and other proteins, and to develop new catalysts for chemical syntheses. Finally, this compound could be used to develop new compounds with therapeutic potential.
Synthesis Methods
7-chlorofuro[2,3-c]pyridine-2-carbaldehyde can be synthesized using a variety of methods, including the Wittig reaction, the Stille reaction, and the Grignard reaction. In the Wittig reaction, a phosphorane is formed from a phosphonium salt and a base, and then reacted with an aldehyde to form a substituted alkene. In the Stille reaction, an alkylstannane is reacted with an aldehyde to form a substituted alkene. In the Grignard reaction, an aldehyde is reacted with a Grignard reagent to form a substituted alkane. All of these reactions can be used to synthesize this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chlorofuro[2,3-c]pyridine-2-carbaldehyde involves the conversion of a furo[2,3-c]pyridine derivative to the aldehyde via a chlorination reaction.", "Starting Materials": [ "Furo[2,3-c]pyridine", "Chlorine gas", "Sodium hydroxide", "Acetic acid", "Sodium chloride", "Water" ], "Reaction": [ "Furo[2,3-c]pyridine is reacted with chlorine gas in the presence of sodium hydroxide to yield 7-chlorofuro[2,3-c]pyridine.", "The 7-chlorofuro[2,3-c]pyridine is then oxidized to the corresponding aldehyde using acetic acid and sodium chloride.", "The aldehyde is isolated and purified through standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1207973-17-8 |
Molecular Formula |
C8H4ClNO2 |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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